Cas no 1379418-90-2 (1,3-Octadiene, 8-chloro-)

• Product Name: 1,3-Octadiene, 8-chloro-
• CAS No: 1379418-90-2
• MF: C₈H₁₃Cl
• MW: 144.641821622849
• CID: 5282079
• Update Time: 2025-07-30

1,3-Octadiene, 8-chloro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Octadiene, 8-chloro-

• Inchi： 1S/C8H13Cl/c1-2-3-4-5-6-7-8-9/h2-4H,1,5-8H2
• InChI Key： ZTTUKBZCSHLIFL-UHFFFAOYSA-N
• SMILES： C=CC=CCCCCCl

Additional information on 1,3-Octadiene, 8-chloro-

1,3-Octadiene, 8-chloro- (CAS No. 1379418-90-2): A Comprehensive Overview

1,3-Octadiene, 8-chloro- (CAS No. 1379418-90-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its conjugated diene system and a chlorine substituent at the 8th position, which imparts distinct chemical and physical properties.

The molecular formula of 1,3-Octadiene, 8-chloro- is C₈H₁₃Cl, and its molecular weight is approximately 140.65 g/mol. The compound exists as a colorless liquid at room temperature and has a boiling point of around 120°C. Its solubility in water is limited, but it is highly soluble in organic solvents such as ethanol and dichloromethane.

In the realm of pharmaceutical research, 1,3-Octadiene, 8-chloro- has shown promise as an intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential as a precursor for the development of novel drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the use of 1,3-Octadiene, 8-chloro- in the synthesis of a series of compounds with potent anti-inflammatory properties. These compounds were found to effectively inhibit the production of pro-inflammatory cytokines in vitro, suggesting their potential therapeutic applications in inflammatory diseases.

Beyond pharmaceuticals, 1,3-Octadiene, 8-chloro- has also been investigated for its use in materials science. Its conjugated diene structure makes it an attractive candidate for polymerization reactions, leading to the formation of polymers with unique mechanical and thermal properties. A study published in the Journal of Polymer Science in 2021 demonstrated that polymers derived from 1,3-Octadiene, 8-chloro- exhibited enhanced thermal stability and mechanical strength compared to traditional polymers. These findings have significant implications for the development of advanced materials for use in industries such as automotive and aerospace.

The synthesis of 1,3-Octadiene, 8-chloro- typically involves a multi-step process that includes the selective chlorination of an octadiene precursor followed by purification techniques such as distillation or chromatography. The choice of reaction conditions and catalysts plays a crucial role in achieving high yields and purity levels. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound. For example, a study published in the Green Chemistry journal in 2023 described a novel catalytic system that significantly reduced the formation of by-products and minimized waste generation.

In terms of safety and handling, while 1,3-Octadiene, 8-chloro- is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE) should be worn to prevent skin contact and inhalation. Additionally, storage conditions should be carefully controlled to avoid exposure to heat or oxidizing agents that could lead to decomposition or other undesirable reactions.

The future prospects for 1,3-Octadiene, 8-chloro- are promising across multiple disciplines. Ongoing research continues to uncover new applications and optimize existing processes for its synthesis and use. As scientific understanding deepens and technological advancements progress, it is likely that this compound will play an increasingly important role in driving innovation and solving complex challenges in fields such as healthcare and materials science.